Cas no 4411-25-0 (1-isocyanatoadamantane)

1-isocyanatoadamantane structure
1-isocyanatoadamantane structure
Product Name:1-isocyanatoadamantane
CAS No:4411-25-0
MF:C11H15NO
MW:177.242902994156
MDL:MFCD00134405
CID:45016
PubChem ID:354333090
Update Time:2025-04-18

1-isocyanatoadamantane Chemical and Physical Properties

Names and Identifiers

    • 1-Adamantyl isocyanate
    • 1-adamantylisocyanat
    • 1-Isocyanatoadamantane
    • Isocyanic Acid 1-Adamantyl Ester
    • 1-adamantylisocyanate
    • 1-isocyanato-adamantane
    • VBHCPGFCIQDXGZ-UHFFFAOYSA-N
    • 1-Isocyantoadamantane
    • adamantanisocyanate
    • Adamantyl isocyanate
    • PubChem8848
    • 1-Adamantyl-isocyanate
    • 1-Adamantanyl isocyanate
    • Adamantane, 1-isocyanato-
    • Oprea1_117454
    • HMS1787B22
    • BB 0240698
    • SCHEMBL20733439
    • 1-Adamantyl isocyanate, 97%
    • AS-11615
    • BP-13033
    • AKOS000202536
    • 4411-25-0
    • AB03739
    • Tricyclo[3.3.1.13,7]decane, 1-isocyanato-
    • T70925
    • W-200374
    • FT-0635277
    • EN300-16716
    • GEO-00052
    • F2158-1541
    • A826490
    • MFCD00134405
    • DTXSID90366127
    • AKOS037643260
    • SY057929
    • SCHEMBL75776
    • A1706
    • ALBB-005844
    • STK301760
    • 1-Isocyanatotricyclo[3.3.1.13,7]decane; 1-Adamantane Isocyanate; 1-Adamantanyl Isocyanate; 1-Isocyanatoadamantane; Adamantyl Isocyanate
    • 1-isocyanatotricyclo[3.3.1.1~3,7~]decane
    • 1-isocyanatoadamantane
    • MDL： MFCD00134405
    • Inchi： 1S/C11H15NO/c13-7-12-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-6H2
    • InChI Key： VBHCPGFCIQDXGZ-UHFFFAOYSA-N
    • SMILES： O=C=NC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 177.11500
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: White massive solid
  • Density: 1.0290 (rough estimate)
  • Melting Point: 145.0 to 149.0 deg-C
  • Boiling Point: 309.18°C (rough estimate)
  • Flash Point: 88.5 °C
  • Refractive Index: 1.5302 (estimate)
  • PSA: 29.43000
  • LogP: 2.29100
  • Solubility: Not determined

1-isocyanatoadamantane Security Information

1-isocyanatoadamantane Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanatoadamantane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A1706-5G
1-Adamantyl Isocyanate
 4411-25-0 >98.0%(GC)
5g
 ¥2635.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151185-1G
1-isocyanatoadamantane
 4411-25-0 98%
1g
 ¥313.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151185-200mg
1-isocyanatoadamantane
 4411-25-0 98%
200mg
 ¥154.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151185-5G
1-isocyanatoadamantane
 4411-25-0 98%
5g
 ¥906.90 2023-09-04
Apollo Scientific
OR322196-1g
1-Adamantyl isocyanate
 4411-25-0 98%
1g
 £28.00 2025-03-21
Ambeed
A900575-250mg
1-Adamantylisocyanate
 4411-25-0 98%
250mg
 $18.0 2023-06-20
Ambeed
A900575-1g
1-Adamantylisocyanate
 4411-25-0 98%
1g
 $45.0 2024-07-19
Ambeed
A900575-5g
1-Adamantylisocyanate
 4411-25-0 97%
5g
 $224.0 2025-02-25
TRC
A220233-25mg
1-Adamantyl Isocyanate
 4411-25-0
25mg
 $ 58.00 2023-09-09
TRC
A220233-50mg
1-Adamantyl Isocyanate
 4411-25-0
50mg
 $ 75.00 2023-09-09

1-isocyanatoadamantane Related Literature

Related Categories

4411-25-0 (1-isocyanatoadamantane) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.